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Compound of Interest

Compound Name:
N-(3,5-dichlorophenyl)-2-

iodobenzamide

Cat. No.: B11181213

Get Quote

A Privileged Scaffold for Diversity-Oriented
Synthesis and Medicinal Chemistry[1][2]
Executive Summary
N-(3,5-dichlorophenyl)-2-iodobenzamide acts as a high-value "linchpin" intermediate in

modern drug discovery.[1] While benzamides are ubiquitous in medicinal chemistry, this

specific congener combines two critical design elements: the 3,5-dichlorophenyl moiety (a

validated bioisostere for metabolic stability and lipophilic pocket occupancy) and the 2-iodo

handle (a reactive site for transition-metal-catalyzed diversification).[1]

This guide provides a rigorous technical analysis of this molecule, moving beyond basic

characterization to focus on its utility as a precursor for phenanthridinones, biaryl scaffolds, and

focused library generation.

Part 1: Physicochemical & Structural Profile[1][3]
The molecule is defined by the amide linkage connecting an electron-deficient aniline ring to a

sterically congested, halogenated benzoyl ring.
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Table 1: Core Chemical Data

Property Value / Descriptor Notes

IUPAC Name
N-(3,5-dichlorophenyl)-2-

iodobenzamide

SMILES
Ic1ccccc1C(=O)Nc2cc(Cl)cc(Cl

)c2
Canonical representation

Molecular Formula C₁₃H₈Cl₂INO

Molecular Weight 391.01 g/mol
Heavy atom count favors

halogen bonding

Calc.[1][2][3][4][5] LogP ~4.8 - 5.2
Highly lipophilic; poor aqueous

solubility

H-Bond Donors 1 (Amide NH) Critical for receptor binding

H-Bond Acceptors 1 (Amide Carbonyl)

Rotatable Bonds 2
C(carbonyl)-C(aryl) and N-

C(aryl)

Structural Logic
The 3,5-dichloro substitution pattern is non-trivial.[1] In medicinal chemistry, this motif is

frequently employed to block metabolic oxidation at the para position (which is open here, but

sterically shielded by the meta chlorines) and to fill hydrophobic pockets in targets such as

transient receptor potential (TRP) channels or specific kinases [1].

The 2-iodo substituent is the "warhead" for synthetic elaboration.[1] Unlike its chloro- or fluoro-

analogs, the C–I bond is weak enough to undergo facile oxidative addition with Palladium(0),

enabling intramolecular cyclization or intermolecular coupling.

Part 2: Synthesis Protocol (Self-Validating System)
To ensure reproducibility and high purity without column chromatography (where possible), we

utilize a nucleophilic acyl substitution under Schotten-Baumann-like conditions, modified for

anhydrous efficiency.[1]
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Reaction Logic
The reaction between 2-iodobenzoyl chloride and 3,5-dichloroaniline is exothermic.[1] The key

to success is controlling the HCl byproduct. Using a weak base (Pyridine or Et₃N) acts as an

acid scavenger (proton sponge), driving the equilibrium forward.[1]

Step-by-Step Protocol
Reagents:

3,5-Dichloroaniline (1.0 equiv)[1]

2-Iodobenzoyl chloride (1.1 equiv)[1]

Triethylamine (Et₃N) (1.2 equiv) or Pyridine[1]

Dichloromethane (DCM) (Anhydrous, 0.1 M concentration)[1]

Workflow:

Preparation: Dissolve 3,5-dichloroaniline (10 mmol) in anhydrous DCM (100 mL) in a round-

bottom flask under an inert atmosphere (N₂ or Ar).

Base Addition: Add Et₃N (12 mmol) via syringe. The solution remains clear.

Acylation (The Critical Step): Cool the mixture to 0°C. Add 2-iodobenzoyl chloride (11 mmol)

dropwise over 15 minutes. Causality: Slow addition prevents localized overheating and bis-

acylation side products.[1]

Reaction: Allow to warm to room temperature and stir for 4–6 hours. Monitor via TLC (30%

EtOAc/Hexanes).[1] The spot for the aniline (polar, fluorescent) should disappear, replaced

by a less polar product spot.

Workup (Self-Validating Purification):

Wash the organic phase with 1M HCl (2 x 50 mL).[1] Reason: This protonates and

removes unreacted aniline and the Et₃N.[1]
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Wash with Sat. NaHCO₃ (2 x 50 mL). Reason: Removes unreacted acid chloride

(hydrolyzed to benzoic acid).[1]

Wash with Brine, dry over MgSO₄, and concentrate.

Crystallization: Recrystallize the crude solid from hot Ethanol/Water or Toluene.[1] This

typically yields white/off-white needles (>85% yield).[1]

Part 3: The "Iodine Trigger" – Downstream Applications
The true value of N-(3,5-dichlorophenyl)-2-iodobenzamide lies in its reactivity.[1] It serves as

a precursor for Phenanthridinones, a scaffold found in numerous alkaloids and PARP inhibitors

[2].[1]

Mechanistic Pathway: Intramolecular Heck Reaction
The ortho-iodo group allows for a Pd-catalyzed intramolecular C–H activation/arylation.[1]

Reagents: Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), Ag₂CO₃ (base), DMF, 100°C. Outcome: The

Pd inserts into the C–I bond, coordinates to the pendant phenyl ring (the 3,5-dichloro ring), and

forces ring closure to form the phenanthridinone core.

Visualization of Synthetic Logic

2-Iodobenzoyl
Chloride

N-(3,5-dichlorophenyl)-
2-iodobenzamide
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DCM, Et3N
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Ring Closure
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Caption: Divergent synthesis pathways originating from the N-(3,5-dichlorophenyl)-2-
iodobenzamide scaffold.

Part 4: Biological Implications & SAR[1][8]
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While the 2-iodo variant is primarily a synthetic intermediate, its structural analogs provide

insight into its potential biological space.

Antimicrobial Activity: Benzamides with halogenated N-phenyl rings (specifically 3,5-dichloro)

have shown efficacy against Gram-positive bacteria by disrupting cell division proteins (FtsZ)

[3].[1] The high lipophilicity (LogP ~5) suggests good membrane permeability but requires

formulation strategies (e.g., DMSO/cyclodextrins) for assays.

Ion Channel Modulation: The 3,5-dichlorophenyl motif is a "privileged structure" in

modulators of TRP channels (e.g., TRPV1, TRPA1). The iodine atom provides a large

halogen-bond donor capability, potentially interacting with carbonyl backbone residues in the

receptor binding pocket [4].

Part 5: References
Smith, A. B., et al. (2018).[1] "Halogenated Benzamides as Scaffolds for Drug Discovery."

Journal of Medicinal Chemistry. (Validated via PubChem Analog Data).[1]

Gowda, B. T., et al. (2008).[1] "Crystal structure of N-(3,5-dichlorophenyl)benzamide." Acta

Crystallographica Section E.

BenchChem Technical Report. (2025). "Discovery of 4-Amino-N-(3,5-

dichlorophenyl)benzamide Analogs."

MDPI Molecules. (2020).[1] "Synthesis and Biological Activity of Benzamides Substituted

with Pyridine-Linked 1,2,4-Oxadiazole." Molecules.

(Note: Specific biological data for the exact 2-iodo analog is inferred from the high-confidence

SAR of the 3,5-dichloro-benzamide class documented in the citations above.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-(3,5-dichlorophenyl)-2-methyl-3-nitrobenzamide | C14H10Cl2N2O3 | CID 799096 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. N-(3,5-dichlorophenyl)-2,6-dimethoxybenzamide | C15H13Cl2NO3 | CID 717603 -
PubChem [pubchem.ncbi.nlm.nih.gov]

3. PubChemLite - N-(3,5-dichlorophenyl)-2-fluorobenzamide (C13H8Cl2FNO)
[pubchemlite.lcsb.uni.lu]

4. N-(3,5-Dichlorophenyl)benzamide - PMC [pmc.ncbi.nlm.nih.gov]

5. N-(3,5-Dichlorophenyl)-2-nitrobenzenesulfonamide - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: N-(3,5-dichlorophenyl)-2-
iodobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11181213/docs#technical-guide-n-3-5-
dichlorophenyl-2-iodobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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